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Compound of Interest

Compound Name: Sudoxicam

Cat. No.: B611048 Get Quote

Essential Safety and Handling Guide for Sudoxicam
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Sudoxicam in a laboratory setting. Adherence to these procedures is essential to mitigate

risks, ensure regulatory compliance, and foster a culture of safety. Sudoxicam, a non-steroidal

anti-inflammatory drug (NSAID), was withdrawn from clinical trials due to instances of severe

hepatotoxicity, underscoring the need for stringent safety protocols.[1][2][3][4]

Physicochemical and Hazard Information
Proper handling of Sudoxicam begins with a clear understanding of its physical, chemical, and

toxicological properties.
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Property Value Reference

Chemical Name

4-Hydroxy-2-methyl-N-2-

thiazolyl-2H-1,2-benzothiazine-

3-carboxamide 1,1-Dioxide

[5]

CAS Number 34042-85-8

Molecular Formula C13H11N3O4S2

Molecular Weight 337.37 g/mol

Appearance Brown Solid

Storage 2-8°C Refrigerator

Hazard Identification Description

Primary Hazard
Associated with severe hepatotoxicity (liver

damage).

Routes of Exposure
Dermal contact, inhalation, ingestion, ocular

contact.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the minimum required PPE for handling Sudoxicam.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact. Double

gloving provides an additional

barrier.

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles. A

face shield should be worn

when there is a risk of

splashes.

Protects eyes from dust

particles and splashes.

Body Protection
A lab coat, preferably

disposable and solid-front.

Protects skin and clothing from

contamination.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

avoid inhalation.

Minimizes the risk of inhaling

aerosolized particles.

Experimental Protocol: Handling and Weighing
Sudoxicam
The following protocol details the steps for safely handling and weighing solid Sudoxicam in a

laboratory setting.

Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary equipment: analytical balance, weigh paper or boat, spatula, and

labeled receiving container.

Don all required PPE as specified in the table above.

Weighing Procedure:

Perform all manipulations within the fume hood.
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Carefully transfer the desired amount of Sudoxicam from the stock container to the weigh

paper or boat using a clean spatula.

Avoid generating dust. If any dust is generated, ensure it is contained within the fume

hood.

Record the weight and transfer the weighed Sudoxicam to the designated receiving

container.

Post-Weighing:

Clean the spatula and any contaminated surfaces within the fume hood with an

appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials as

hazardous waste.

Carefully remove the outer pair of gloves and dispose of them in the designated

hazardous waste container.

Remove the inner pair of gloves and dispose of them, followed by washing hands

thoroughly.

Operational and Disposal Plans
A clear plan for spills and waste disposal is critical to maintaining a safe laboratory

environment.

Spill Response:

Evacuate: Immediately alert others in the vicinity and evacuate the area if the spill is large or

if there is a risk of airborne dust.

Secure: Restrict access to the spill area.

PPE: Don appropriate PPE, including respiratory protection if necessary.

Containment:

For small powder spills, gently cover with a damp paper towel to avoid raising dust.
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Carefully wipe up the material, working from the outside in.

Cleanup:

Place all contaminated materials into a sealed, labeled hazardous waste container.

Decontaminate the spill area with a suitable cleaning agent.

Report: Report the spill to the laboratory supervisor and the institutional environmental health

and safety (EHS) office.

Waste Disposal:

All materials contaminated with Sudoxicam must be treated as hazardous waste.

Waste Type Disposal Procedure

Solid Waste

(e.g., contaminated gloves, weigh boats, paper

towels) Place in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste

(e.g., solutions containing Sudoxicam) Collect in

a sealed, labeled, and appropriate chemical

waste container. Do not dispose of down the

drain.

Sharps

(e.g., contaminated needles, scalpels) Dispose

of in a designated sharps container for

hazardous chemical waste.

The overriding principle is that no experimental work should commence until a comprehensive

waste disposal plan is in place. All waste disposal must adhere to local, state, and federal

regulations.

Visual Guides
The following diagrams illustrate key workflows for the safe handling of Sudoxicam.
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PPE Selection for Sudoxicam Handling

Assess Task: Handling Solid Sudoxicam

Hand: Double Nitrile Gloves Eyes: Safety Glasses/Goggles
+ Face Shield (if splash risk) Body: Lab Coat Respiratory: Chemical Fume Hood

Click to download full resolution via product page

PPE Selection for Handling Sudoxicam

Sudoxicam Waste Disposal Pathway

Waste Generated
(Contaminated with Sudoxicam)

Solid Waste
(Gloves, Weigh Boats, etc.)

Liquid Waste
(Solutions)

Sharps
(Needles, etc.)

Sealed & Labeled
Hazardous Waste Container

Dispose via Institutional
EHS Program

Click to download full resolution via product page

Disposal Pathway for Sudoxicam Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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